methyl 5-nitro-2H-1,2,3-triazole-4-carboxylate

• IUPAC Name: methyl 5-nitro-2H-triazole-4-carboxylate
• InChI: InChI=1S/C4H4N4O4/c1-12-4(9)2-3(8(10)11)6-7-5-2/h1H3,(H,5,6,7)
• InChI Key: VZOGVAWHFFOYNM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNN=C1[N+](=O)[O-]
• Molecular Formula: C4H4N4O4
• DSSTOX Substance ID: DTXSID801245722
• Molecular Weight: 172.10 g/mol
• CAS RN: 524036-06-4

Description

Methyl 5-nitro-2H-1,2,3-triazole-4-carboxylate is a compound that belongs to the class of triazoles, which are heterocyclic compounds containing a five-membered ring of two carbon atoms and three nitrogen atoms. The nitro group and carboxylate ester functionality suggest that this compound could have applications in the synthesis of energetic materials or as a building block for pharmaceuticals.

Synthesis Analysis

The synthesis of related triazole compounds has been explored in various studies. For instance, the synthesis of Methyl 1H-1,2,4-Triazole-3-carboxylate was achieved through hydroxymethylation with formaldehyde followed by oxidation and esterification, with an overall yield of 32% and purity of 98% . Additionally, a ruthenium-catalyzed cycloaddition protocol was developed to synthesize 5-amino-1,2,3-triazole-4-carboxylates, which are structurally similar to the compound of interest . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of triazole derivatives has been characterized using various spectroscopic methods and single-crystal X-ray diffraction . These techniques provide detailed information about the arrangement of atoms within the molecule and can be used to confirm the identity of the synthesized compound.

Chemical Reactions Analysis

Triazole compounds can participate in a variety of chemical reactions. For example, azo coupling reactions of benzisothiazole diazonium compounds can yield triazenes, which are stable in acidic media . The reactivity of triazole derivatives with alkylating agents has also been studied, showing the formation of mixtures of products substituted at different nitrogen atoms of the heterocycle10. These reactions highlight the versatility of triazole compounds in chemical synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of triazole derivatives are influenced by their functional groups. For instance, the presence of nitro groups can contribute to the energetic properties of the material, as seen in the synthesis of high-density energetic salts of trinitromethyl-substituted triazoles . The thermal stability, density, and detonation properties of these compounds have been characterized, suggesting potential applications as explosives. The acetylation reactions of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate have been studied, revealing insights into the reactivity and stability of the triazole ring .

Mechanism of Action

Target of Action

Methyl 5-nitro-2H-1,2,3-triazole-4-carboxylate, like other triazole compounds, is capable of binding in the biological system with a variety of enzymes and receptors . Triazole compounds have been found to have promising neuroprotective and anti-inflammatory properties .

Mode of Action

The mode of action of triazole compounds, including this compound, has been observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . This suggests that these compounds interact with their targets to inhibit certain biochemical processes, leading to their neuroprotective and anti-inflammatory effects.

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to its mode of action. The inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway suggests that these are the key pathways affected by this compound .

Result of Action

The result of the action of this compound is likely related to its neuroprotective and anti-inflammatory properties . By inhibiting ER stress, apoptosis, and the NF-kB inflammatory pathway, this compound may help to protect neurons from damage and reduce inflammation.

Safety and Hazards

While specific safety and hazard information for “methyl 5-nitro-2H-1,2,3-triazole-4-carboxylate” is not available, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation.

Future Directions

Triazole derivatives have shown potential in various fields, especially in medicinal chemistry. Future research could focus on exploring the potential applications of “methyl 5-nitro-2H-1,2,3-triazole-4-carboxylate” in different areas, such as neuroprotection and anti-neuroinflammatory agents.